Cas no 2229012-29-5 (4-(2,4-difluoro-6-methoxyphenyl)butan-2-ol)

• Product Name: 4-(2,4-difluoro-6-methoxyphenyl)butan-2-ol
• CAS No: 2229012-29-5
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• CID: 5818268
• PubChem ID: 165699087
• Update Time: 2025-06-08

4-(2,4-difluoro-6-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-difluoro-6-methoxyphenyl)butan-2-ol
• 2229012-29-5
• EN300-1768538

• Inchi： 1S/C11H14F2O2/c1-7(14)3-4-9-10(13)5-8(12)6-11(9)15-2/h5-7,14H,3-4H2,1-2H3
• InChI Key： APTVHLSWLIQLEO-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CCC(C)O)OC)F

Computed Properties

• Exact Mass: 216.09618601g/mol
• Monoisotopic Mass: 216.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2,4-difluoro-6-methoxyphenyl)butan-2-ol

Comprehensive Overview of 4-(2,4-difluoro-6-methoxyphenyl)butan-2-ol (CAS No. 2229012-29-5): Properties, Applications, and Industry Insights

4-(2,4-difluoro-6-methoxyphenyl)butan-2-ol (CAS No. 2229012-29-5) is a fluorinated aromatic alcohol with a unique structural framework, combining a methoxy group and difluoro substitutions on a phenyl ring. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its molecular formula, C₁₁H₁₄F₂O₂, highlights a balance of lipophilicity and polarity, making it suitable for drug discovery applications where bioavailability and metabolic stability are critical.

Recent studies emphasize the role of fluorinated compounds in modern therapeutics, particularly in addressing challenges like drug resistance and target selectivity. The 2,4-difluoro-6-methoxy moiety in this compound may enhance binding affinity to biological targets, a feature increasingly explored in kinase inhibitors and GPCR modulators. Researchers also investigate its utility in crop protection chemicals, where fluorinated analogs demonstrate improved pest control efficacy.

Synthetic routes to 4-(2,4-difluoro-6-methoxyphenyl)butan-2-ol often involve Grignard reactions or reductive amination of precursor ketones. Analytical characterization via NMR (notably ¹⁹F-NMR) and LC-MS confirms its structural integrity. The compound’s logP (~2.1) and hydrogen-bonding capacity align with Lipinski’s Rule of Five, reinforcing its drug-likeness. These properties are frequently queried in pharma Q&A forums and patent literature, reflecting industry demand for optimized intermediates.

Environmental and regulatory considerations are pivotal for fluorinated organic compounds. While 4-(2,4-difluoro-6-methoxyphenyl)butan-2-ol isn’t classified as hazardous, its degradation pathways and ecotoxicity profiles are under scrutiny—a topic trending in green chemistry discussions. Innovations in catalytic fluorination methods further reduce synthetic waste, addressing sustainability concerns raised by ESG-focused investors.

Market analysts note growing interest in tailor-made fluorinated building blocks, driven by demand for precision medicine and high-performance materials. CAS No. 2229012-29-5 exemplifies this trend, with suppliers highlighting its batch-to-batch consistency and scalability—key search terms for procurement specialists. Its potential in PET radiotracer development (via ¹⁸F labeling) also aligns with advancements in diagnostic imaging.

In conclusion, 4-(2,4-difluoro-6-methoxyphenyl)butan-2-ol represents a strategic asset in synthetic chemistry, bridging academic innovation and industrial applications. Its multifaceted relevance—from medicinal chemistry to agrochemical design—ensures sustained visibility in scientific databases and B2B marketplaces, making it a compound to watch in the evolving landscape of fluorine chemistry.